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Compound of Interest

Compound Name: T-3764518

Cat. No.: B10828366 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Proper

Handling and Disposal of the Investigational Compound T-3764518.

This document provides crucial safety and logistical information for the proper management of

T-3764518, a novel and potent stearoyl-CoA desaturase 1 (SCD1) inhibitor. Given its status as

a research chemical, adherence to stringent safety protocols is paramount to ensure personnel

safety and environmental protection. The following procedures are based on general best

practices for handling potent, fluorinated heterocyclic organic compounds.

Disclaimer: This guide provides general recommendations. Always consult the specific Safety

Data Sheet (SDS) provided by the manufacturer and your institution's Environmental Health

and Safety (EHS) department for definitive disposal protocols.

Chemical and Physical Properties
A summary of the known quantitative data for T-3764518 is presented below. This information

is critical for a comprehensive understanding of the compound's characteristics.
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Property Value

Molecular Formula C₂₀H₁₇F₆N₅O₂[1]

CAS Number 1809151-56-1[1]

Target Stearoyl-CoA desaturase 1 (SCD1)[1][2]

Storage Temperature -20°C[1]

Experimental Protocol for Safe Disposal of T-
3764518
The following step-by-step methodology outlines the recommended procedure for the safe

disposal of T-3764518 waste generated during laboratory experiments.

Personnel Protective Equipment (PPE) Requirements:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required.

Step 1: Waste Segregation

Immediately upon generation, segregate all waste contaminated with T-3764518.

This includes unused stock solutions, contaminated media, cells treated with the compound,

and disposable labware (e.g., pipette tips, tubes, flasks).

Do not mix T-3764518 waste with other chemical waste streams unless explicitly permitted

by your institution's EHS guidelines.

Step 2: Waste Collection and Labeling

Solid Waste: Collect contaminated solid materials in a dedicated, leak-proof container lined

with a chemically resistant bag.
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Liquid Waste: Collect unused solutions and contaminated liquids in a sealed, shatter-

resistant container (e.g., a high-density polyethylene (HDPE) bottle).

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"T-3764518," the CAS number "1809151-56-1," and an estimate of the quantity and

concentration.

Step 3: Temporary Storage

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

This area should be secure, well-ventilated, and away from general laboratory traffic.

Follow your institution's guidelines for the maximum allowable volume of waste and the

maximum storage time in a satellite accumulation area.

Step 4: Scheduling Waste Pickup

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Provide them with all necessary information about the waste, as detailed on the label.

Do not attempt to dispose of T-3764518 waste down the drain or in the regular trash.

Visualization of Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of T-3764518.
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Caption: Decision workflow for the safe disposal of T-3764518 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

